Cas no 646-07-1 (4-Methylpentanoic acid)

4-Methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylpentanoic acid
- RARECHEM AL BO 0172
- PENTANOIC ACID, 4-METHYL-
- 3-methylbutanecarboxylicacid
- 4,4-Dimethylbutanoic acid
- 4-methyl-pentanoicaci
- 4-Methylpentansαure
- 4-Methylvaleriansαure
- 4-Methylvaleric acid
- 4-Methylvaleric Acid (contains 3-Methylvaleric Acid)
- ISOCAPROIC ACID(SG)
- Isocaproicacid
- Isocaproic acid
- Isohexanoic acid
- Isobutylacetic acid
- 4-methyl-pentanoic acid
- 4-METHYL VALERIC ACID
- Valeric acid, 4-methyl-
- 4-Methyl-n-valeric acid
- Isohexoic acid
- 3-Methylbutane-1-carboxylic acid
- Isocaproate
- FEMA No. 3463
- 4-methyl-Valeric acid
- 4G4U8JA28T
- Isohexanoic acid, mixed isomers
- Isohex
-
- MDL: MFCD00002803
- Inchi: 1S/C6H12O2/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
- InChI Key: FGKJLKRYENPLQH-UHFFFAOYSA-N
- SMILES: O([H])C(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O
- BRN: 1741912
Computed Properties
- Exact Mass: 116.08400
- Monoisotopic Mass: 116.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 76.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: An unpleasant light brown liquid.
- Density: 0.923 g/mL at 25 °C(lit.)
- Melting Point: -35 ºC
- Boiling Point: 201°C(lit.)
- Flash Point: Fahrenheit: 206.6 ° f
Celsius: 97 ° c - Refractive Index: n20/D 1.414(lit.)
- Water Partition Coefficient: Insoluble
- Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
- PSA: 37.30000
- LogP: 1.50720
- pka: 4.84(at 18℃)
- Solubility: Slightly soluble in water, soluble in ethanol and diethyl ether.
- FEMA: 3463
4-Methylpentanoic acid Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H311,H315
- Warning Statement: P280,P312
- Hazardous Material transportation number:UN 2810 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 21-38
- Safety Instruction: S36/37-S45-S36/37/39-S25
- FLUKA BRAND F CODES:13
- RTECS:NR2975000
-
Hazardous Material Identification:
- Packing Group:III
- PackingGroup:III
- Hazard Level:8
- Storage Condition:Store at 4 ° C, better storage at -4 ° C
- TSCA:T
- HazardClass:8
- Safety Term:8
- Risk Phrases:R21; R34; R38
- Packing Group:III
4-Methylpentanoic acid Customs Data
- HS CODE:29159080
- Customs Data:
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
4-Methylpentanoic acid PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM377336-100g |
4-methylpentanoic acid |
646-07-1 | 95%+ | 100g |
$61 | 2023-01-03 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M60000-25g |
4-Methylpentanoic acid |
646-07-1 | 25g |
¥188.0 | 2021-09-08 | ||
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R007570-25g |
4-Methylpentanoic acid |
646-07-1 | 98% | 25g |
¥50 | 2024-05-22 | |
TRC | M338545-50g |
4-Methylvaleric Acid |
646-07-1 | 50g |
$ 260.00 | 2022-06-03 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M117869-100g |
4-Methylpentanoic acid |
646-07-1 | 98% | 100g |
¥226.90 | 2023-09-02 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A15405-25g |
4-Methylvaleric acid, 99% |
646-07-1 | 99% | 25g |
¥550.00 | 2023-03-01 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R007570-100g |
4-Methylpentanoic acid |
646-07-1 | 98% | 100g |
¥197 | 2024-05-22 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0750-25ML |
4-Methylvaleric Acid |
646-07-1 | >97.0%(GC)(T) | 25ml |
¥290.00 | 2024-04-15 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1039011-100g |
4-Methylpentanoic acid |
646-07-1 | 98% | 100g |
¥136.00 | 2024-05-05 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1039011-500g |
4-Methylpentanoic acid |
646-07-1 | 98% | 500g |
¥661.00 | 2024-05-05 |
4-Methylpentanoic acid Production Method
Synthetic Circuit 1
1.2 Reagents: Water
4-Methylpentanoic acid Raw materials
4-Methylpentanoic acid Preparation Products
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- 3-Methoxy-2,5,6-trimethylphenol (34883-03-9)
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- β-Cyclocitral (432-25-7)
- Phenol,2,3,4,6-tetramethyl- (3238-38-8)
- 3-tert-Butyl-p-hydroxyanisole (121-00-6)
- (3E,5E)-2,2-dimethyldeca-3,5-diene (55638-50-1)
- 2,3,5-Trimethyphenol (697-82-5)
- 2,3,5,6-Tetramethyl-p-benzoquinone (527-17-3)
- 2,4,6-Trimethylphenol (527-60-6)
- [1,1'-Bicyclopropyl]-2-octanoic acid, 2'-hexyl-, methyl ester (56687-68-4)
- 3',4'-Dimethoxyacetophenone (1131-62-0)
- Cyclopentane, 1,3-dimethyl-2-(1-methylethylidene)-, (1R,3R)-rel- (61142-30-1)
4-Methylpentanoic acid Related Literature
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Gita Matulevi?iūt?,Neringa Kleizien?,Greta Ra?kauskien?,Vytas Martynaitis,Aurimas Bieliauskas,Urt? ?achlevi?iūt?,Rokas Jankauskas,Martynas R. Bartkus,Frank A. Sl?k,Algirdas ?a?kus RSC Adv. 2023 13 21570
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M. N. Galbraith,D. H. S. Horn,E. J. Middleton,J. A. Thomson,J. B. Siddall,W. Hafferl J. Chem. Soc. D 1969 1134
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3. Polypeptides. Part XXI. Synthesis of some sequential macromolecular polypeptolides of L-leucine and L-2-hydroxy-4-methylpentanoic acidB. Ridge,H. N. Rydon,C. R. Snell J. Chem. Soc. Perkin Trans. 1 1972 2041
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Anirban Karmakar,Clive L. Oliver,Ana E. Platero-Prats,Elina Laurila,Lars ?hrstr?m CrystEngComm 2014 16 8243
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5. 943. Aliphatic hydroxy-acids. Part I. Some sapogenin degradation productsR. Brettle,F. S. Holland J. Chem. Soc. 1962 4836
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Samantha A. Murphy,Caroline A. Phelan,Emma B. Veale,Oxana Kotova,Steve Comby,Thorfinnur Gunnlaugsson Org. Biomol. Chem. 2021 19 6817
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Stephen G. Davies,Humberto Rodríguez-Solla,Juan A. Tamayo,Andrew R. Cowley,Carmen Concellón,A. Christopher Garner,Alastair L. Parkes,Andrew D. Smith Org. Biomol. Chem. 2005 3 1435
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Mehmet Onur Ar?can,Olcay Mert Polym. Chem. 2020 11 4477
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Simon J. Mountford,Biswaranjan Mohanty,Kade D. Roberts,Heidi H. Yu,Martin J. Scanlon,Roger L. Nation,Tony Velkov,Jian Li,Philp E. Thompson Org. Biomol. Chem. 2017 15 7173
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10. 553. The absolute configuration of rotenoneG. Büchi,L. Crombie,P. J. Godin,J. S. Kaltenbronn,K. S. Siddalingaiah,D. A. Whiting J. Chem. Soc. 1961 2843
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